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molecular formula C17H22N2O2 B8642294 Tert-butyl 4-(2-cyanophenyl)piperidine-1-carboxylate

Tert-butyl 4-(2-cyanophenyl)piperidine-1-carboxylate

Cat. No. B8642294
M. Wt: 286.37 g/mol
InChI Key: NBRISKWNDYPLRW-UHFFFAOYSA-N
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Patent
US06319932B1

Procedure details

To a solution of 2-[1-tert-butoxycarbonyl-(1,2,3,6-tetrahydropyridin-4-yl)]benzonitrile (5.3 g, 0.019 mol) and acetic acid (0.28 ml, 4.9 mmol) in ethanol (200 ml), degassed with argon was added palladium on carbon. The reaction was hydrogenated on a Parr apparatus at 50 psi for 15 hours. The mixture was recharged twice with acetic acid (0.14 ml, 0.28 ml) and palladium on carbon (900 mg, 1.8 g), hydrogenated as above and filtered through celite. Solvent evaporation gave 2-(1-tert-butoxycarbonylpiperidin-4-yl)benzonitrile.
Name
2-[1-tert-butoxycarbonyl-(1,2,3,6-tetrahydropyridin-4-yl)]benzonitrile
Quantity
5.3 g
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
0.28 mL
Type
reactant
Reaction Step One
Name
ethanol
Quantity
200 mL
Type
solvent
Reaction Step One
Name
acetic acid
Quantity
0.14 mL
Type
reactant
Reaction Step Two
Name
palladium on carbon
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Three
Name
palladium on carbon
Quantity
900 mg
Type
catalyst
Reaction Step Four
Name
2-(1-tert-butoxycarbonylpiperidin-4-yl)benzonitrile

Identifiers

REACTION_CXSMILES
[C:1]([O:5][C:6]([N:8]1[CH2:13][CH:12]=[C:11]([C:14]2[CH:21]=[CH:20][CH:19]=[CH:18][C:15]=2[C:16]#[N:17])[CH2:10][CH2:9]1)=[O:7])([CH3:4])([CH3:3])[CH3:2].C(O)(=O)C>C(O)C.[Pd]>[C:1]([O:5][C:6]([N:8]1[CH2:9][CH2:10][CH:11]([C:14]2[CH:21]=[CH:20][CH:19]=[CH:18][C:15]=2[C:16]#[N:17])[CH2:12][CH2:13]1)=[O:7])([CH3:4])([CH3:2])[CH3:3]

Inputs

Step One
Name
2-[1-tert-butoxycarbonyl-(1,2,3,6-tetrahydropyridin-4-yl)]benzonitrile
Quantity
5.3 g
Type
reactant
Smiles
C(C)(C)(C)OC(=O)N1CCC(=CC1)C1=C(C#N)C=CC=C1
Name
acetic acid
Quantity
0.28 mL
Type
reactant
Smiles
C(C)(=O)O
Name
ethanol
Quantity
200 mL
Type
solvent
Smiles
C(C)O
Step Two
Name
acetic acid
Quantity
0.14 mL
Type
reactant
Smiles
C(C)(=O)O
Step Three
Name
palladium on carbon
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Pd]
Step Four
Name
palladium on carbon
Quantity
900 mg
Type
catalyst
Smiles
[Pd]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
hydrogenated as above and filtered through celite
CUSTOM
Type
CUSTOM
Details
Solvent evaporation

Outcomes

Product
Details
Reaction Time
 15 h
Name
2-(1-tert-butoxycarbonylpiperidin-4-yl)benzonitrile
Type
product
Smiles
C(C)(C)(C)OC(=O)N1CCC(CC1)C1=C(C#N)C=CC=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.